3-Fluoro-2-methylphenylacetic acid

• IUPAC Name: 2-(3-fluoro-2-methylphenyl)acetic acid
• InChI: InChI=1S/C9H9FO2/c1-6-7(5-9(11)12)3-2-4-8(6)10/h2-4H,5H2,1H3,(H,11,12)
• InChI Key: ZESQUNYKCICBQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)CC(=O)O
• Molecular Formula: C9H9FO2
• DSSTOX Substance ID: DTXSID80381349
• Molecular Weight: 168.16 g/mol
• CAS RN: 500912-16-3

Description

3-Fluoro-2-methylphenylacetic acid is a chemical compound related to various research areas, including the synthesis of drug-like libraries, chiral derivatizing agents, and key building blocks for pharmaceuticals. Although the provided papers do not directly discuss 3-Fluoro-2-methylphenylacetic acid, they involve related compounds and methodologies that can be informative for understanding its properties and synthesis.

Synthesis Analysis

The synthesis of related fluorinated aromatic compounds often involves multi-step reactions. For instance, the synthesis of a library using 3-chloro-4-hydroxyphenylacetic acid as a scaffold involves converting it to a methyl ester and then reacting with primary amines . Similarly, the synthesis of (S)-2-(4-fluorophenyl)-3-methylbutanoic acid starts from 4-fluorophenylacetic acid and includes steps like asymmetric hydrogenation . These methods could potentially be adapted for the synthesis of 3-Fluoro-2-methylphenylacetic acid by considering the specific substituents and reaction conditions required.

Molecular Structure Analysis

The molecular structure of fluorinated aromatic compounds can be elucidated using spectroscopic data, including NMR and X-ray crystallography . The influence of substituents on the molecular structure can be significant, as seen in the study of 2-fluoro-2-phenylacetic acid derivatives, where fluorine NMR spectroscopy was used to distinguish enantiomers . These techniques are crucial for confirming the structure of synthesized compounds, including 3-Fluoro-2-methylphenylacetic acid.

Chemical Reactions Analysis

Fluorinated aromatic compounds can undergo various chemical reactions. For example, the Friedel-Crafts reaction was used in the synthesis of a BACE1 inhibitor starting from 3-bromo-4-fluorophenylacetic acid . The reactivity of such compounds can be influenced by the presence of fluorine, which can affect the electronic properties of the molecule. The reactions of 1-amino-2-(4-fluorophenyl)ethylphosphonates with different reagents demonstrate the versatility of fluorinated compounds in chemical synthesis .

Physical and Chemical Properties Analysis

The physical and chemical properties of fluorinated aromatic compounds can be quite distinct due to the presence of fluorine atoms. For instance, the use of 2-fluoro-2-phenylacetic acid as a chiral derivatizing agent relies on its ability to form diastereoisomeric esters with distinct NMR properties . The electronic effects of substituents on fluorine atoms can be analyzed through space in minor conformations, providing insights into the compound's reactivity and interactions . These properties are essential for understanding how 3-Fluoro-2-methylphenylacetic acid might behave in various environments and reactions.

Safety And Hazards

3-Fluoro-2-methylphenylacetic acid may cause respiratory irritation, skin irritation, and serious eye irritation. It is recommended to use only outdoors or in a well-ventilated area, avoid breathing dust/fumes, and wash thoroughly after handling.